Cas no 1239781-89-5 (4-Chloro-5-(2-chloroethyl)-6-methyl-2-phenylpyrimidine)

• Product Name: 4-Chloro-5-(2-chloroethyl)-6-methyl-2-phenylpyrimidine
• CAS No: 1239781-89-5
• MF: C₁₃H₁₂Cl₂N₂
• MW: 267.153780937195
• CID: 5251128
• PubChem ID: 94077107
• Update Time: 2025-10-24

4-Chloro-5-(2-chloroethyl)-6-methyl-2-phenylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-5-(2-chloroethyl)-6-methyl-2-phenylpyrimidine
• EN300-372927
• 1239781-89-5
• 4-Chloro-5-(2-chloroethyl)-6-methyl-2-phenylpyrimidine

• Inchi： 1S/C13H12Cl2N2/c1-9-11(7-8-14)12(15)17-13(16-9)10-5-3-2-4-6-10/h2-6H,7-8H2,1H3
• InChI Key： HRVSGNHBGPTXMT-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NC(C2C=CC=CC=2)=N1)CCCl

Computed Properties

• Exact Mass: 266.0377538g/mol
• Monoisotopic Mass: 266.0377538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.250±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 310.3±24.0 °C(Predicted)
• pka: 0.34±0.39(Predicted)

Additional information on 4-Chloro-5-(2-chloroethyl)-6-methyl-2-phenylpyrimidine

Research Update on 4-Chloro-5-(2-chloroethyl)-6-methyl-2-phenylpyrimidine (CAS: 1239781-89-5)

4-Chloro-5-(2-chloroethyl)-6-methyl-2-phenylpyrimidine (CAS: 1239781-89-5) is a pyrimidine derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its chloroethyl and phenyl substituents, exhibits unique chemical properties that make it a promising candidate for further investigation. Recent studies have explored its synthesis, reactivity, and potential biological activities, positioning it as a valuable intermediate in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways for 4-Chloro-5-(2-chloroethyl)-6-methyl-2-phenylpyrimidine, optimizing reaction conditions to achieve higher yields and purity. The study highlighted the compound's stability under various conditions, which is crucial for its application in scalable pharmaceutical production. Additionally, the researchers explored its potential as a building block for more complex molecules, particularly in the development of kinase inhibitors and other targeted therapies.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, focused on the biological evaluation of 4-Chloro-5-(2-chloroethyl)-6-methyl-2-phenylpyrimidine. The compound demonstrated moderate inhibitory activity against certain cancer cell lines, suggesting its potential as a lead compound for anticancer drug development. The study also noted the importance of further structural modifications to enhance its efficacy and reduce potential toxicity, which aligns with ongoing efforts in precision medicine.

From a mechanistic perspective, computational modeling and molecular docking studies have provided insights into the interactions of 4-Chloro-5-(2-chloroethyl)-6-methyl-2-phenylpyrimidine with biological targets. These studies, published in journals such as RSC Advances, have identified potential binding sites and modes of action, paving the way for rational drug design. The compound's ability to interact with key enzymes involved in cell proliferation and apoptosis has been particularly noteworthy, offering a foundation for future therapeutic applications.

In conclusion, 4-Chloro-5-(2-chloroethyl)-6-methyl-2-phenylpyrimidine (CAS: 1239781-89-5) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its synthetic accessibility, coupled with its potential biological activities, makes it a valuable candidate for further exploration. Ongoing studies are expected to uncover additional applications and optimize its properties for clinical use, contributing to the advancement of targeted therapies and precision medicine.